Cas no 1804882-99-2 (3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1804882-99-2
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• CID: 4859826
• Update Time: 2025-10-12

3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C7H3BrF3NO/c8-4-1-3(2-13)5(6(9)10)12-7(4)11/h1-2,6H
• InChI Key： JJPIOBMGXLAKTK-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(C=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

Professional Introduction to 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1804882-99-2)

3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1804882-99-2, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of bromine, difluoromethyl, and fluorine substituents, make it a versatile building block for developing novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted with a carboxaldehyde group at the 5-position, a bromine atom at the 3-position, and a difluoromethyl group at the 6-position. This arrangement imparts distinct electronic and steric properties that are highly valuable in medicinal chemistry. The carboxaldehyde functionality serves as a reactive site for further chemical transformations, enabling the synthesis of more complex molecules such as inhibitors, agonists, and antagonists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde has emerged as a key intermediate in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, studies have demonstrated its utility in creating inhibitors of kinases and other enzymes involved in cancer progression. The bromine and difluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting drug candidates, making them more suitable for clinical applications.

The introduction of fluorine atoms into the pyridine ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule. Fluorinated pyridines are known to improve binding affinity to biological targets and reduce susceptibility to metabolic degradation. This makes 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde an attractive scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have shown that derivatives of this compound can effectively interact with specific pockets on target proteins, leading to potent inhibition of disease-causing enzymes. These findings have spurred interest in exploring its derivatives as lead compounds for treating conditions such as inflammation, neurodegenerative disorders, and infectious diseases.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. The presence of multiple functional groups necessitates careful selection of reagents and catalysts to achieve high yields and purity. Researchers have reported efficient synthetic routes that leverage transition metal catalysis and novel ligand systems to streamline the process.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1804882-99-2) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for developing innovative therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve, this compound is expected to play an increasingly important role in the discovery and development of new drugs.